Cas no 13153-21-4 (Guanosine,6-S-(2-phenylethyl)-6-thio- (9CI))

• Product Name: Guanosine,6-S-(2-phenylethyl)-6-thio- (9CI)
• CAS No: 13153-21-4
• MF: C₁₈H₂₁N₅O₄S
• MW: 403.45544219017
• CID: 234752
• PubChem ID: 240292
• Update Time: 2025-04-19

Guanosine,6-S-(2-phenylethyl)-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine,6-S-(2-phenylethyl)-6-thio- (9CI)
• 13153-21-4
• DTXSID90927252
• NSC46392
• 9-Pentofuranosyl-6-[(2-phenylethyl)sulfanyl]-3,9-dihydro-2H-purin-2-imine
• NSC-46392

• Inchi： 1S/C18H21N5O4S/c19-18-21-15-12(16(22-18)28-7-6-10-4-2-1-3-5-10)20-9-23(15)17-14(26)13(25)11(8-24)27-17/h1-5,9,11,13-14,17,24-26H,6-8H2,(H2,19,21,22)
• InChI Key： YJHXACPLHMKPDD-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

• Exact Mass: 403.13163
• Monoisotopic Mass: 403.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 139.54
• LogP: 0.93600